![molecular formula C8H9Cl4N B6277806 methyl[(2,4,6-trichlorophenyl)methyl]amine hydrochloride CAS No. 2763779-08-2](/img/no-structure.png)
methyl[(2,4,6-trichlorophenyl)methyl]amine hydrochloride
Overview
Description
Methyl[(2,4,6-trichlorophenyl)methyl]amine hydrochloride (MTCA) is an organic compound with a molecular formula of C8H9Cl3N. It is a white crystalline solid and is a derivative of aniline, a common aromatic amine. MTCA is a strong acid, highly soluble in water, and has a melting point of approximately 150°C. It is used as a reagent in a variety of laboratory experiments and has been used in scientific research for many years.
Mechanism of Action
Methyl[(2,4,6-trichlorophenyl)methyl]amine hydrochloride acts as a proton donor, donating a proton to the substrate molecule, resulting in a decrease in the pKa of the molecule. This decrease in pKa causes the molecule to become more polar, allowing it to interact with other molecules in the environment. In addition, methyl[(2,4,6-trichlorophenyl)methyl]amine hydrochloride can also act as an electron donor, allowing it to interact with other molecules in the environment and form new bonds.
Biochemical and Physiological Effects
methyl[(2,4,6-trichlorophenyl)methyl]amine hydrochloride has been shown to affect several biochemical and physiological processes. It has been found to inhibit the activity of several enzymes, including cytochrome P450 and acetylcholinesterase. In addition, methyl[(2,4,6-trichlorophenyl)methyl]amine hydrochloride has been found to affect the activity of several hormones, including insulin, glucagon, and cortisol. It has also been found to affect the expression of several genes, including those involved in cell growth, cell division, and cell death.
Advantages and Limitations for Lab Experiments
Methyl[(2,4,6-trichlorophenyl)methyl]amine hydrochloride has several advantages for laboratory experiments. It is relatively inexpensive and easy to obtain, and it is highly soluble in water. In addition, it is relatively stable and can be stored for long periods of time without degradation. However, methyl[(2,4,6-trichlorophenyl)methyl]amine hydrochloride can be toxic if ingested, and it can also cause skin irritation if handled without proper protective equipment.
Future Directions
Methyl[(2,4,6-trichlorophenyl)methyl]amine hydrochloride has several potential future applications. It could be used to study the effects of environmental pollutants on the environment, as well as to study the effects of drugs on the body. In addition, it could be used to study the structure and function of proteins, and to study the effects of different drugs on various biochemical pathways. Finally, methyl[(2,4,6-trichlorophenyl)methyl]amine hydrochloride could be used to study the effects of different drugs on the activity of enzymes, hormones, and genes.
Synthesis Methods
Methyl[(2,4,6-trichlorophenyl)methyl]amine hydrochloride can be synthesized by reacting aniline with trichloroacetic acid in the presence of a base, such as sodium hydroxide. The reaction produces a white crystalline solid, which is then purified by recrystallization. The purity of the product can be checked by melting point, infrared spectroscopy, or nuclear magnetic resonance spectroscopy.
Scientific Research Applications
Methyl[(2,4,6-trichlorophenyl)methyl]amine hydrochloride has been used in a variety of scientific research applications, ranging from the study of enzyme kinetics to the determination of biochemical pathways. It has also been used to study the structure and function of proteins, as well as to study the effects of drugs on the body. In addition, methyl[(2,4,6-trichlorophenyl)methyl]amine hydrochloride has been used in the study of the effects of environmental pollutants on the environment.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl[(2,4,6-trichlorophenyl)methyl]amine hydrochloride involves the reaction of 2,4,6-trichlorobenzyl chloride with methylamine in the presence of a base to yield the desired product.", "Starting Materials": [ "2,4,6-trichlorobenzyl chloride", "Methylamine", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 2,4,6-trichlorobenzyl chloride to a reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask to deprotonate the chloride", "Add methylamine to the reaction flask and stir for several hours", "Quench the reaction with hydrochloric acid to yield the hydrochloride salt of the product", "Isolate the product by filtration and wash with a suitable solvent" ] } | |
CAS RN |
2763779-08-2 |
Product Name |
methyl[(2,4,6-trichlorophenyl)methyl]amine hydrochloride |
Molecular Formula |
C8H9Cl4N |
Molecular Weight |
261 |
Purity |
95 |
Origin of Product |
United States |
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